Cas no 1824187-64-5 (5-Chloro-6-ethenylpyridin-2-amine)

• Product Name: 5-Chloro-6-ethenylpyridin-2-amine
• CAS No: 1824187-64-5
• MF: C₇H₇ClN₂
• MW: 154.596880197525
• MDL: MFCD22191734
• CID: 5685218
• PubChem ID: 74891714
• Update Time: 2025-08-04

5-Chloro-6-ethenylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-6-ethenylpyridin-2-amine
• EN300-24793694
• SCHEMBL23735697
• 1824187-64-5
• 5-Chloro-6-ethenylpyridin-2-amine

• MDL： MFCD22191734
• Inchi： 1S/C7H7ClN2/c1-2-6-5(8)3-4-7(9)10-6/h2-4H,1H2,(H2,9,10)
• InChI Key： KOEPAQUWLCAYCH-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N)N=C1C=C

Computed Properties

• Exact Mass: 154.0297759g/mol
• Monoisotopic Mass: 154.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 5-Chloro-6-ethenylpyridin-2-amine

5-Chloro-6-Ethenylpyridin-2-Amine: A Comprehensive Overview

5-Chloro-6-Ethenylpyridin-2-Amine (CAS No. 1824187-64-5) is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its pyridine ring with a chlorine substituent at position 5 and an ethenyl group at position 6, along with an amine group at position 2, exhibits unique chemical properties and potential applications. Recent advancements in synthetic methodologies and computational modeling have further elucidated its structure-function relationships, making it a subject of interest for both academic and industrial research.

The synthesis of 5-Chloro-6-Ethenylpyridin-2-Amine involves a multi-step process that typically begins with the chlorination of pyridine derivatives. Researchers have explored various chlorination techniques, including electrophilic substitution and radical-mediated methods, to optimize the yield and purity of the compound. The introduction of the ethenyl group at position 6 is often achieved through alkylation or coupling reactions, with transition metal catalysts playing a pivotal role in enhancing reaction efficiency. The amine group at position 2 is introduced via nucleophilic substitution or reductive amination, depending on the starting material and desired stereochemistry.

Recent studies have highlighted the electronic properties of 5-Chloro-6-Ethenylpyridin-2-Amine, particularly its ability to act as a ligand in coordination chemistry. The nitrogen atom in the amine group can coordinate with metal ions, forming stable complexes that exhibit unique magnetic and optical properties. These findings have implications for the development of new materials for sensing, catalysis, and energy storage applications. For instance, researchers have demonstrated that metal complexes derived from this compound can serve as highly sensitive sensors for detecting trace amounts of heavy metals in aqueous solutions.

In the field of pharmacology, 5-Chloro-6-Ethenylpyridin-2-Amine has shown promise as a lead compound for drug discovery. Its ability to modulate enzyme activity and interact with biological membranes makes it a valuable tool for studying cellular signaling pathways. Preclinical studies have revealed that this compound exhibits selective cytotoxicity against certain cancer cell lines, suggesting its potential as an anticancer agent. Furthermore, its structural flexibility allows for further modification to enhance bioavailability and reduce off-target effects.

The environmental impact of 5-Chloro-6-Ethenylpyridin-2-Amine has also been a topic of recent research. Studies on its biodegradation pathways have provided insights into its persistence in natural ecosystems. While initial findings suggest that the compound undergoes rapid degradation under aerobic conditions, further investigations are needed to assess its long-term effects on aquatic organisms and soil microbiota.

In conclusion, 5-Chloro-6-Ethenylpyridin-2-Amine (CAS No. 1824187-64-5) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with advancements in synthetic and analytical techniques, positions it as a key player in future research endeavors. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to both scientific innovation and practical applications.